Cas no 279262-88-3 (4-Propoxy-3-methylphenylboronic acid)

• Product Name: 4-Propoxy-3-methylphenylboronic acid
• CAS No: 279262-88-3
• MF: C₁₀H₁₅BO₃
• MW: 194.035303354263
• MDL: MFCD06659872
• CID: 252361
• PubChem ID: 23005369
• Update Time: 2025-06-07

4-Propoxy-3-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-4-propoxyphenyl)boronic acid
• (4-Propoxy-3-Methylphenyl)Boronic Acid
• 4-n-Propoxy-3-methylbenzeneboronic acid
• (4-PROPOXY-3-METHYL)BENZENEBORONIC ACID
• 4-Propoxy-3-methylphenylboronic acid
• Boronic acid,B-(3-methyl-4-propoxyphenyl)-
• 3-Methyl-4-propoxybenzeneboronic acid
• 3-methyl-4-propoxyphenylboronic acid
• AB26519
• SCHEMBL4814769
• MFCD06659872
• AKOS004113857
• (3-methyl-4-propoxy-phenyl)boronic acid
• A819251
• PS-9603
• DTXSID90629643
• CS-0152052
• D94917
• 4,4-DIPYRIDYLAMINE
• 279262-88-3
• FT-0644332
• DB-015878

• MDL： MFCD06659872
• Inchi： 1S/C10H15BO3/c1-3-6-14-10-5-4-9(11(12)13)7-8(10)2/h4-5,7,12-13H,3,6H2,1-2H3
• InChI Key： DXQZYSHXBAHHAG-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(B(O)O)=CC=1C

Computed Properties

• Exact Mass: 194.11100
• Monoisotopic Mass: 194.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: 154-156
• Boiling Point: 345.5±52.0 °C at 760 mmHg
• Flash Point: 162.7±30.7 °C
• Refractive Index: 1.512
• PSA: 49.69000
• LogP: 0.46360
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Propoxy-3-methylphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Propoxy-3-methylphenylboronic acid

Comprehensive Guide to 4-Propoxy-3-methylphenylboronic acid (CAS No. 279262-88-3): Properties, Applications, and Industry Insights

4-Propoxy-3-methylphenylboronic acid (CAS No. 279262-88-3) is a specialized boronic acid derivative widely recognized for its versatility in organic synthesis and pharmaceutical research. This compound belongs to the arylboronic acid family, a class of chemicals pivotal in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology. With the growing demand for high-precision intermediates in drug discovery and material science, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 4-Propoxy-3-methylphenylboronic acid features a propoxy group at the para position and a methyl substituent at the meta position relative to the boronic acid functionality. This unique arrangement enhances its reactivity in palladium-catalyzed reactions, making it invaluable for constructing complex biaryl structures. Recent studies highlight its role in developing OLED materials and bioconjugates, aligning with trends in green chemistry and sustainable synthesis.

In pharmaceutical applications, CAS 279262-88-3 serves as a key building block for kinase inhibitors and anticancer agents. Its ability to form stable boronate esters with diols has also spurred interest in glucose sensing technologies, addressing the global focus on diabetes management solutions. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for GMP-compliant production.

From an industrial perspective, the compound's stability under ambient conditions and solubility in common aprotic solvents (e.g., THF, DMF) facilitate large-scale applications. Market analysts note rising procurement queries for 279262-88-3 from contract research organizations (CROs) and electronic material manufacturers, reflecting cross-sector demand. Proper storage recommendations include argon atmospheres and desiccated environments to prevent protodeboronation.

Environmental and regulatory aspects of 4-Propoxy-3-methylphenylboronic acid comply with REACH and FDA guidelines for research chemicals. Unlike some boron-containing compounds, it exhibits low ecotoxicity, supporting its use in benign-by-design synthetic routes. Recent patent filings reveal innovative applications in flexible electronics and biomedical imaging probes, positioning it as a frontier material in Industry 4.0 technologies.

For researchers exploring structure-activity relationships (SAR), this boronic acid derivative offers tunable steric and electronic properties through modifications of its alkoxy and alkyl substituents. Computational chemistry studies using DFT calculations predict its optimal conformation for transition state stabilization, a hot topic in catalysis research forums.

The synthesis of CAS 279262-88-3 typically involves lithiation-borylation sequences or Miyaura borylation of halogenated precursors, with yields optimized via microwave-assisted techniques. Quality control protocols emphasize residual solvent analysis and heavy metal screening, addressing stringent ICH Q3C requirements for pharmaceutical intermediates.

Emerging applications in agrochemicals and flavors/fragrances demonstrate the compound's expanding utility beyond traditional domains. Suppliers increasingly highlight 4-Propoxy-3-methylphenylboronic acid in catalogs of specialty fine chemicals, often paired with custom synthesis services to meet diverse R&D needs. Technical bulletins recommend Schlenk line techniques for oxygen-sensitive reactions involving this reagent.

As the scientific community prioritizes atom-economical and energy-efficient processes, the demand for well-characterized boronic acids like 279262-88-3 continues to grow. Its compatibility with continuous flow chemistry systems and photoredox catalysis further enhances its relevance in modern process chemistry workflows.